Cas no 2770534-52-4 (Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 2770534-52-4
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6016111
• PubChem ID: 165992549
• Update Time: 2025-06-19

Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37398190
• 2770534-52-4
• benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate
• Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate

• Inchi： 1S/C16H21NO4/c1-20-16-8-15(9-16,12-18)10-17(11-16)14(19)21-7-13-5-3-2-4-6-13/h2-6,18H,7-12H2,1H3
• InChI Key： CGOBNOIIVZORSA-UHFFFAOYSA-N
• SMILES： O(C)C12CN(C(=O)OCC3C=CC=CC=3)CC(CO)(C1)C2

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59Ų

Additional information on Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate

Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2770534-52-4): A Comprehensive Overview

Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate, identified by its CAS number 2770534-52-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of both hydroxymethyl and methoxy functional groups, along with the bicyclic framework, contributes to its complex chemical behavior and makes it a valuable scaffold for drug discovery and development.

The< strong> bicyclo[3.1.1]heptane core structure of this compound is particularly noteworthy, as it introduces rigidity and conformational constraints that can influence the compound's interactions with biological targets. This structural motif has been explored in various pharmacological contexts, including the development of central nervous system (CNS) drugs, where its ability to cross the blood-brain barrier is of paramount importance. The< strong> azabicyclo[3.1.1]heptane scaffold is known for its ability to mimic natural amino acid structures, which can be leveraged to design molecules with enhanced binding affinity and selectivity.

In recent years, there has been a growing interest in the synthesis and characterization of< strong> azabicycloalkanes due to their potential therapeutic applications. The< strong>Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2770534-52-4) has been studied for its pharmacokinetic properties, which are critical for determining its suitability as a drug candidate. The compound's solubility, stability, and metabolic profile are key factors that need to be evaluated to assess its potential for clinical use.

The< strong> hydroxymethyl group in this compound adds a polar characteristic that can enhance water solubility, while the< strong> methoxy group introduces a hydrophobic interaction site that can be important for binding to specific biological targets. These functional groups can be modified or incorporated into larger molecular frameworks to optimize pharmacological activity. The< strong>Benzyl moiety serves as an protecting group for the carboxylate functionality, allowing for further derivatization and structural diversification.

The synthesis of< strong>Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2770534-52-4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The construction of the azabicyclo[3.1.1]heptane core typically involves cyclization reactions, which may require specialized catalysts or conditions to achieve the desired product selectively.< strong>CAS No. 2770534-52-4 serves as a unique identifier for this compound, facilitating its recognition in chemical databases and literature.

In the context of drug discovery, this compound has been explored as a potential intermediate in the synthesis of more complex molecules with therapeutic relevance.< strong>Azabicycloalkanes are particularly interesting because they can mimic natural products and have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and analgesic effects.< strong>Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2770534-52-4) could serve as a building block for designing novel drugs targeting various diseases.

The< strong>methoxy group in this compound can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity.< strong>The hydroxymethyl group can also be oxidized to form an alcohol or further functionalized into an ether or ester.< strong>Benzyl protecting groups are often used in organic synthesis to shield reactive sites such as carboxylic acids from unwanted side reactions.< strong>The carboxylate functionality, when deprotected, can be used for further derivatization or coupling reactions.

The< strong>bicyclo[3.1.1]heptane scaffold is known for its ability to adopt multiple conformations due to its flexible nature.< strong>This conformational flexibility can be exploited to optimize interactions with biological targets by tuning the electronic properties of substituents on the ring.< strong>The azabicycloalkanes, including< strong>Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate (CAS No. 2770534-52.4), have been studied for their potential applications in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently.

In conclusion,< strong>Benzyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.